Cas no 43218-94-6 ([(2e)-3,7-dimethylocta-2,6-dienyl] (4e,8e)-2-[2-(dimethylamino)ethyl]-5,9,13-trimethyltetradeca-4,8,12-trienoate)

• Product Name: [(2e)-3,7-dimethylocta-2,6-dienyl] (4e,8e)-2-[2-(dimethylamino)ethyl]-5,9,13-trimethyltetradeca-4,8,12-trienoate
• CAS No: 43218-94-6
• MF: C₃₁H₅₃NO₂
• MW: 471.758029699326
• CID: 928858
• PubChem ID: 5476115
• Update Time: 2025-04-19

[(2e)-3,7-dimethylocta-2,6-dienyl] (4e,8e)-2-[2-(dimethylamino)ethyl]-5,9,13-trimethyltetradeca-4,8,12-trienoate Chemical and Physical Properties

Names and Identifiers

• [(2e)-3,7-dimethylocta-2,6-dienyl] (4e,8e)-2-[2-(dimethylamino)ethyl]-5,9,13-trimethyltetradeca-4,8,12-trienoate
• [(2E)-3,7-dimethylocta-2,6-dienyl] (4E,8E)-2-(2-dimethylaminoethyl)-5,9,13-trimethyltetradeca-4,8,12-trienoate
• AC1NUEPU
• NSC184782
• NSC-184782
• DTXSID00420325
• 43218-94-6

• Inchi： 1S/C31H53NO2/c1-25(2)13-10-15-27(5)17-12-18-28(6)19-20-30(21-23-32(8)9)31(33)34-24-22-29(7)16-11-14-26(3)4/h13-14,17,19,22,30H,10-12,15-16,18,20-21,23-24H2,1-9H3/b27-17+,28-19+,29-22+
• InChI Key： HJIJBEUZWUCJMA-QQIHLMLYSA-N
• SMILES： O(C/C=C(\C)/CC/C=C(\C)/C)C(C(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)CCN(C)C)=O

Computed Properties

• Exact Mass: 471.40789
• Monoisotopic Mass: 471.408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 18
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 9.5

Experimental Properties

• Density: 0.909
• Boiling Point: 539.5°C at 760 mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.492
• PSA: 29.54
• LogP: 8.59950